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Compound of Interest

Compound Name: 6-epi-Albrassitriol

CAS No.: 178456-58-1

Cat. No.: B161203

Get Quote

Executive Summary
6-epi-Albrassitriol (Drim-7-ene-6β,9α,11-triol) is a bioactive drimane sesquiterpenoid originally

isolated from the fungal strains Aspergillus sp. and Aspergillus ustus.[1][2][3][4] It has garnered

significant attention in drug discovery due to its ability to inhibit de novo cholesterol

biosynthesis in HEP G2 cells and its demonstrated antiviral activity against influenza A.

For researchers and drug development professionals, the challenge lies in validating the

structural integrity of synthetic 6-epi-albrassitriol—typically derived from the labdane

diterpenoid (+)-larixol—against its natural counterpart. This guide provides a rigorous

spectroscopic framework to authenticate the synthetic product, distinguish it from its C-6

epimer (Albrassitriol), and validate its purity for pharmaceutical applications.

Chemical Identity & Structural Context[1][2][5][6][7]
[8][9][10][11]
The core challenge in characterizing 6-epi-albrassitriol is the stereochemical assignment at

the C-6 and C-9 positions. The "epi" designation refers to the configuration of the hydroxyl
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group at C-6 relative to the parent compound, Albrassitriol.

Feature
Albrassitriol (Natural

Congener)
6-epi-Albrassitriol (Target)

Formula C₁₅H₂₆O₃ C₁₅H₂₆O₃

C-6 Configuration
6

-OH (Equatorial)

6

-OH (Axial)

H-6 Orientation (Axial) (Equatorial)

Key NMR Feature Hz (Large) Hz (Small)

Biological Source Aspergillus sp.[1][2][5] Aspergillus sp.[6][5] / A. ustus

Synthetic Precursor (+)-Larixol (+)-Larixol

Synthesis vs. Isolation: Understanding the Matrices
To interpret spectroscopic data accurately, one must understand the origin of the sample. The

impurity profile of synthetic 6-epi-albrassitriol differs fundamentally from the natural extract.

Natural Isolation Pathway
Natural 6-epi-albrassitriol is obtained via fermentation of Aspergillus sp.

Matrix Complexity: High. Contains complex fungal metabolites, proteins, and isomeric

drimanes (e.g., Albrassitriol).

Key Contaminant: Albrassitriol (C-6 epimer) is often co-isolated, requiring careful

chromatographic separation.

Synthetic Pathway (Semi-Synthesis)
The established synthetic route utilizes (+)-larixol as a chiral pool starting material.
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Mechanism: Oxidative degradation (Norrish Type II photolysis) followed by stereoselective

dihydroxylation using OsO₄.[7]

Key Contaminants: Unreacted drim-7,9(11)-diene-6-one, osmium residues, and C-9 epimers

(if dihydroxylation lacks stereocontrol).

Start: (+)-Larixol Norrish Type II
Degradation Int: Drim-7,9(11)-diene-6-one OsO4 Dihydroxylation

(Stereoselective) LiAlH4 Reduction

Target: 6-epi-Albrassitriol
(6-beta-OH)

Source: Aspergillus sp. Fermentation & Extraction

Impurity: C-9 Epimers
Osmium tracesSynthetic Risk

Impurity: Albrassitriol
(6-alpha-OH)

Natural Risk

Click to download full resolution via product page

Figure 1: Comparative workflow of Synthetic vs. Natural production routes, highlighting distinct

impurity profiles.

Spectroscopic Comparison & Authentication
The definitive authentication of synthetic 6-epi-albrassitriol relies on Nuclear Magnetic

Resonance (NMR). The distinction between the synthetic product and its natural epimer

(Albrassitriol) rests on the Karplus relationship governing the coupling constants of proton H-6.

1H NMR: The Diagnostic H-6 Signal
The conformation of the drimane ring is rigid. The coupling constant between H-5 and H-6 (

) is the primary metric for validation.

Natural Albrassitriol (Epimer): H-6 is axial (

). H-5 is axial (

). The dihedral angle is

.

Result: Large coupling constant (
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Hz).

6-epi-Albrassitriol (Target): H-6 is equatorial (

). H-5 is axial (

). The dihedral angle is

.

Result: Small coupling constant (

Hz).

Comparative NMR Data Table (CDCl₃, 400 MHz)

Proton Position

Natural 6-epi-

Albrassitriol (

ppm, Multiplicity,

Hz)

Synthetic 6-epi-

Albrassitriol (

ppm, Multiplicity,

Hz)

Validation Criteria

H-6
4.15 (br t,

)

4.14 - 4.16 (m/br t,

)

Pass: Must be < 5 Hz

(Equatorial H).

H-7 5.60 (br s) 5.59 - 5.61 (br s)
Pass: Olefinic proton

consistency.

H-9 - -
Quaternary center

(check ¹³C).

H-11 (CH₂) 3.65 - 3.85 (m) 3.66 - 3.84 (m)
Pass: AB system or

multiplet.

Me-13/14/15 0.90 - 1.20 (s) 0.91 - 1.21 (s)
Pass: Three distinct

methyl singlets.

Note: Chemical shifts may vary slightly (

ppm) based on concentration and temperature. The J-coupling is the invariant identifier.
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NOE Differential Experiments (Stereochemical Proof)
To rigorously prove the synthetic product matches the natural "epi" configuration, Nuclear

Overhauser Effect (NOE) experiments are required.

Experiment: Irradiate H-11 (hydroxymethyl group).

Prediction for 6-epi: If 6-OH is

(axial), then H-6 is

(equatorial). H-11 is typically

-oriented in this synthesis.

Observation:

6-epi-Albrassitriol: Strong NOE correlation between H-11 and H-9

(if H present) or adjacent axial protons. Crucially, verify NOE between H-6 (equatorial) and
H-5 (axial) is weak/absent compared to the strong NOE seen in Albrassitriol (where H-6 is
axial).

Key Distinction: In Albrassitriol (H-6 axial), irradiation of H-6 shows strong NOE with H-

8/H-11 axial systems. In 6-epi, this network is disrupted.

Experimental Protocols
Protocol 1: Self-Validating NMR Acquisition for
Stereochemical Assignment
Objective: To obtain high-resolution data capable of resolving the

coupling constant without ambiguity.

Materials:

Sample: >2 mg Synthetic 6-epi-Albrassitriol (dried under high vacuum for 4h).
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Solvent: CDCl₃ (99.8% D) neutralized with basic alumina (to prevent acid-catalyzed

rearrangement).

Workflow:

Dissolution: Dissolve sample in 0.6 mL CDCl₃. Ensure clear solution; filter if necessary to

remove inorganic salts (e.g., Li/Al residues from reduction).

Acquisition (1H):

Pulse angle: 30°.

Relaxation delay (D1): > 2.0 seconds (essential for accurate integration).

Scans: 64 (to visualize minor isomeric impurities).

Acquisition (1H Decoupled): Perform Homonuclear Decoupling irradiating at H-5 (approx 1.8-

2.0 ppm, determine exact shift from COSY).

Validation: Upon decoupling H-5, the H-6 signal should collapse from a doublet/triplet to a

singlet (or simplified multiplet). This confirms the coupling partner.

Data Processing: Apply a Gaussian window function (lb = -0.3, gb = 0.3) to enhance

resolution of the H-6 multiplet.

Protocol 2: Purity Profiling via HPLC-ELSD
Objective: Since 6-epi-albrassitriol lacks a strong UV chromophore (only end-absorption from

the C7=C8 double bond), UV detection is unreliable.

System:

Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.
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B: Acetonitrile + 0.1% Formic Acid.

Gradient: 20% B to 90% B over 20 mins.

Acceptance Criteria:

Synthetic 6-epi-Albrassitriol Purity > 98% (Area %).

Absence of peak at RRT (Relative Retention Time) ~0.95 or 1.05 corresponding to

Albrassitriol (requires co-injection of standard if available).

Decision Logic for Researchers
Use the following logic flow to determine if your synthetic batch matches the natural product

specifications.
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Start: Analyze Synthetic Batch

Run 1H NMR (CDCl3)

Analyze H-6 Signal (4.15 ppm)
Check J(5,6)

J ≈ 9-10 Hz

Axial-Axial

J ≈ 3-5 Hz

Axial-Equatorial

Identity: Albrassitriol
(Wrong Diastereomer)

Identity: 6-epi-Albrassitriol
(Correct Structure)

BATCH REJECTED
Repurify

Check Impurities (ELSD)

Trace Metal Analysis
(Os < 10 ppm?)

BATCH APPROVED
Bio-Assay Ready

PassFail

Click to download full resolution via product page
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Figure 2: Logical workflow for the spectroscopic authentication and quality control of synthetic

6-epi-Albrassitriol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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